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Compound of Interest

Compound Name:
4-Chloro-5-fluoro-2-

methylpyrimidine

Cat. No.: B1348825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

physicochemical properties of 4-Chloro-5-fluoro-2-methylpyrimidine (CAS No. 898044-50-3),

a key intermediate in pharmaceutical and agrochemical synthesis. The information is compiled

and presented to meet the needs of laboratory and industrial professionals.

Chemical Identity and Physical Properties
4-Chloro-5-fluoro-2-methylpyrimidine is a halogenated pyrimidine derivative. Its fundamental

properties are summarized below.

Property Value Source

CAS Number 898044-50-3
BLD Pharm, 2a biotech, Apollo

Scientific, ChemicalBook

Molecular Formula C₅H₄ClFN₂ BLD Pharm

Molecular Weight 146.55 g/mol BLD Pharm

Purity 96% Apollo Scientific[1]
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Comprehensive toxicological studies for 4-Chloro-5-fluoro-2-methylpyrimidine are not

publicly available. The safety profile is primarily derived from GHS classifications provided by

chemical suppliers.

GHS Hazard Classification
Hazard Class Category GHS Statement Source

Acute Toxicity, Oral Not specified Harmful if swallowed Apollo Scientific[1]

Acute Toxicity, Dermal Not specified
Harmful in contact

with skin
Apollo Scientific[1]

Acute Toxicity,

Inhalation
Not specified Harmful if inhaled Apollo Scientific[1]

Skin

Corrosion/Irritation
Category 2 Causes skin irritation Apollo Scientific[1]

Serious Eye

Damage/Eye Irritation
Category 2A

Causes serious eye

irritation
Apollo Scientific[1]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
May cause respiratory

irritation
Apollo Scientific[1]
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Type Protocol

Prevention

Wear protective gloves, protective clothing, eye

protection, and face protection. Avoid breathing

dust, fumes, gas, mists, vapors, or spray. Use

only outdoors or in a well-ventilated area. Wash

hands and any exposed skin thoroughly after

handling. Do not eat, drink, or smoke when

using this product.

Inhalation

If inhaled, remove the person to fresh air and

keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

Skin Contact

If on skin, wash with plenty of soap and water. If

skin irritation occurs, get medical

advice/attention. Take off contaminated clothing

and wash it before reuse.

Eye Contact

If in eyes, rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.

Ingestion
If swallowed, call a POISON CENTER or doctor

if you feel unwell. Rinse mouth.

Storage
Store in a well-ventilated place. Keep container

tightly closed. Store locked up.

Disposal
Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 4-Chloro-5-fluoro-2-
methylpyrimidine are not available in the public domain. However, a representative synthetic

protocol is described below.
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Synthesis of 4-Chloro-5-fluoro-2-methylpyrimidine
A general procedure for the synthesis of 4-chloro-5-fluoro-2-methylpyrimidine involves the

chlorination of 5-fluoro-2-methylpyrimidin-4(3H)-one.[2]

Materials:

5-fluoro-2-methylpyrimidin-4(3H)-one

Phosphorus oxychloride (POCl₃)

N,N-dimethylaniline

Ice water

Diethyl ether

2N Hydrochloric acid

Saturated saline solution

Anhydrous magnesium sulfate

Procedure:

Dissolve 5-fluoro-2-methylpyrimidin-4(3H)-one (1.04 g, 7.21 mmol) and N,N-dimethylaniline

(1.80 mL) in phosphorus oxychloride.

Heat the reaction mixture to 110°C for 90 minutes.

After the reaction is complete, cool the mixture to room temperature.

Carefully pour the reaction mixture into ice water.

Extract the product with diethyl ether.

Wash the ether layer sequentially with 2N hydrochloric acid, water, and saturated saline

solution.
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Dry the ether layer with anhydrous magnesium sulfate.

Remove the diethyl ether by careful evaporation under reduced pressure to yield the volatile

liquid product, 4-chloro-5-fluoro-2-methylpyrimidine.[2]

Visualized Workflows and Relationships
GHS Hazard Communication Workflow
The following diagram illustrates the standard workflow for communicating the hazards

associated with a chemical substance like 4-Chloro-5-fluoro-2-methylpyrimidine, from

classification to end-user safety measures.
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Hazard Classification

Hazard Communication

Label Elements End-User Action

Identify Chemical
(4-Chloro-5-fluoro-2-methylpyrimidine)

Evaluate Toxicological and
Physicochemical Data

Assign GHS Hazard Classes
(e.g., Skin Irrit. 2, Eye Irrit. 2A)

Generate Safety Data Sheet (SDS)

Create Product Label

Read SDS and LabelSignal Word
(e.g., Warning)

Hazard Statements
(e.g., H315: Causes skin irritation) Pictograms Precautionary Statements

(e.g., P280: Wear protective gloves)

Implement Safe Handling
(PPE, Ventilation)

Emergency Response
(First Aid)

Click to download full resolution via product page

GHS Hazard Communication Workflow
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Synthetic Pathway of 4-Chloro-5-fluoro-2-
methylpyrimidine
The diagram below outlines the key steps in the synthesis of 4-Chloro-5-fluoro-2-
methylpyrimidine from its precursor, as detailed in the experimental protocol.[2]
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5-fluoro-2-methylpyrimidin-4(3H)-one
+ N,N-dimethylaniline

+ POCl₃

Chlorination Reaction
(Heat to 110°C, 90 min)

Quench with Ice Water

Liquid-Liquid Extraction
(Diethyl Ether)

Sequential Washing
(HCl, H₂O, Brine)

Drying
(Anhydrous MgSO₄)

Solvent Evaporation
(Reduced Pressure)

Final Product:
4-Chloro-5-fluoro-2-methylpyrimidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 898044-50-3 Cas No. | 4-Chloro-5-fluoro-2-methylpyrimidine | Apollo
[store.apolloscientific.co.uk]

2. 4-CHLORO-5-FLUORO-2-METHYL-PYRIMIDINE | 898044-50-3 [chemicalbook.com]

To cite this document: BenchChem. [In-Depth Technical Guide: 4-Chloro-5-fluoro-2-
methylpyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348825#4-chloro-5-fluoro-2-methylpyrimidine-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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